3-(3-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[3-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-3-oxopropyl]quinazolin-4-one
• InChI: InChI=1S/C22H22FN3O4S/c23-16-5-7-17(8-6-16)31(29,30)18-9-12-25(13-10-18)21(27)11-14-26-15-24-20-4-2-1-3-19(20)22(26)28/h1-8,15,18H,9-14H2
• InChI Key: SJCWQRBOINCGFX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=C(C=C2)F)C(=O)CCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C22H22FN3O4S
• Molecular Weight: 443.5 g/mol

Description

3-(3-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H22FN3O4S and its molecular weight is 443.49. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuroleptic Activity

• A study by Sato et al. (1978) explored the neuroleptic activities of a series of compounds, including 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones, which showed potent neuroleptic activity comparable to haloperidol. This research highlights the potential of such compounds in neuroleptic applications (Sato et al., 1978).

Antimicrobial and Antiviral Activities

• Patel et al. (2010) synthesized compounds including (4-oxo-thiazolidinyl)sulfonamides of quinazolin-4(3H)ones. These showed remarkable antibacterial and antifungal activities, demonstrating the compound's potential in antimicrobial applications (Patel et al., 2010).
• Selvam et al. (2007) developed novel quinazolin-4(3H)-one derivatives that exhibited significant antiviral activities against respiratory and biodefense viruses, indicating the compound's utility in antiviral research (Selvam et al., 2007).

Antihypertensive Potential

• Takai et al. (1986) investigated piperidine derivatives with a quinazoline ring system for antihypertensive effects. Some derivatives produced significant hypotension in hypertensive rat models, suggesting their potential as antihypertensive agents (Takai et al., 1986).

Anti-tubercular Properties

• Odingo et al. (2014) conducted an extensive evaluation of the 2,4-diaminoquinazoline series, identifying its effectiveness as an inhibitor of Mycobacterium tuberculosis growth. This indicates the compound's relevance in anti-tubercular drug discovery (Odingo et al., 2014).

Antifungal Activity

• Shivan and Holla (2011) tested quinazolinone derivatives for their antifungal activities. Their findings point towards the potential application of these compounds in combating fungal infections (Shivan & Holla, 2011).

Insecticidal Efficacy

• El-Shahawi et al. (2016) synthesized novel bis quinazolinone derivatives and evaluated their insecticidal efficacy. This suggests a possible application of these compounds in insect control (El-Shahawi et al., 2016).